Cas no 1341579-79-0 (4-(hydrazinylmethyl)-1H-pyrazole)

• Product Name: 4-(hydrazinylmethyl)-1H-pyrazole
• CAS No: 1341579-79-0
• MF: C₄H₈N₄
• MW: 112.13311958313
• MDL: MFCD17288997
• CID: 5244494
• PubChem ID: 63084408
• Update Time: 2025-06-28

4-(hydrazinylmethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(hydrazinylmethyl)-1H-pyrazole
• 1H-Pyrazole, 4-(hydrazinylmethyl)-

• MDL： MFCD17288997
• Inchi： 1S/C4H8N4/c5-6-1-4-2-7-8-3-4/h2-3,6H,1,5H2,(H,7,8)
• InChI Key： JUTRRKVPEALHSE-UHFFFAOYSA-N
• SMILES： N(CC1C=NNC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 65.099
• XLogP3: -1.2
• Topological Polar Surface Area: 66.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 4-(hydrazinylmethyl)-1H-pyrazole

4-(Hydrazinylmethyl)-1H-Pyrazole: A Comprehensive Overview

The compound 4-(hydrazinylmethyl)-1H-pyrazole, identified by the CAS number 1341579-79-0, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazoles, which are five-membered rings consisting of two adjacent nitrogen atoms and three carbon atoms. The presence of a hydrazine group (-NH-NH2) attached to the methyl substituent at the 4-position of the pyrazole ring imparts unique chemical properties and functional versatility to this molecule.

Recent studies have highlighted the potential of 4-(hydrazinylmethyl)-1H-pyrazole as a precursor for synthesizing various bioactive compounds. Its ability to undergo nucleophilic substitution and condensation reactions makes it an invaluable building block in medicinal chemistry. For instance, researchers have utilized this compound to develop novel anti-inflammatory agents, where the hydrazine moiety plays a crucial role in modulating the activity of cyclooxygenase enzymes.

In addition to its role in drug discovery, 4-(hydrazinylmethyl)-1H-pyrazole has been explored for its applications in materials science. The compound's ability to form stable coordination complexes with transition metals has led to its use in designing new catalysts for organic transformations. Recent advancements in this area have demonstrated its potential in asymmetric catalysis, a field that seeks to produce enantiomerically enriched compounds with high efficiency.

The synthesis of 4-(hydrazinylmethyl)-1H-pyrazole typically involves a multi-step process, starting from readily available starting materials such as pyrazole derivatives and hydrazine derivatives. One common approach involves the nucleophilic substitution of a halogen atom on the pyrazole ring with a hydrazine group, followed by subsequent functionalization steps to introduce additional substituents. This modular approach allows chemists to tailor the properties of the resulting compound for specific applications.

From an environmental perspective, researchers have also investigated the biodegradability and toxicity profiles of 4-(hydrazinylmethyl)-1H-pyrazole. Preliminary studies suggest that under aerobic conditions, the compound undergoes microbial degradation, albeit at a slower rate compared to other similar compounds. These findings underscore the importance of considering eco-friendly synthesis routes and waste management strategies when working with such compounds.

In conclusion, 4-(hydrazinylmethyl)-1H-pyrazole, with its unique structural features and versatile reactivity, continues to be a focal point in contemporary chemical research. Its applications span across drug discovery, catalysis, and materials science, making it an essential compound for both academic and industrial settings. As research progresses, it is anticipated that this compound will unlock new possibilities in addressing unmet needs in medicine and technology.